Cas no 61892-79-3 (1H,7H-Pyrazolo[1,2-a]pyrazole-1,7-dione, tetrahydro-)

1H,7H-Pyrazolo[1,2-a]pyrazole-1,7-dione, tetrahydro- structure
61892-79-3 structure
Product Name:1H,7H-Pyrazolo[1,2-a]pyrazole-1,7-dione, tetrahydro-
CAS No:61892-79-3
MF:C6H8N2O2
MW:140.139921188354
CID:463626
PubChem ID:71391392
Update Time:2025-04-19

1H,7H-Pyrazolo[1,2-a]pyrazole-1,7-dione, tetrahydro- Chemical and Physical Properties

Names and Identifiers

    • 1H,7H-Pyrazolo[1,2-a]pyrazole-1,7-dione, tetrahydro-
    • 1,2,6,7-tetrahydropyrazolo[1,2-a]pyrazole-3,5-dione
    • Tetrahydro-1H,7H-pyrazolo[1,2-a]pyrazole-1,7-dione
    • 61892-79-3
    • DTXSID30813261
    • Inchi: 1S/C6H8N2O2/c9-5-1-3-7-4-2-6(10)8(5)7/h1-4H2
    • InChI Key: MIKQGVZYIUNHMZ-UHFFFAOYSA-N
    • SMILES: O=C1CCN2CCC(N21)=O

Computed Properties

  • Exact Mass: 140.05864
  • Monoisotopic Mass: 140.058577502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: nothing
  • Tautomer Count: 3
  • Surface Charge: 0
  • Topological Polar Surface Area: 40.6Ų

Experimental Properties

  • PSA: 40.62
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